Cas no 85614-44-4 (4-(Pyrrolidin-1-yl)butanoic acid)

4-(Pyrrolidin-1-yl)butanoic acid Properties

Names and Identifiers

• 4-(Pyrrolidin-1-yl)butanoic acid
• 1-Pyrrolidinebutanoicacid
• 4-pyrrolidin-1-ylbutanoic acid
• 4-pyrrolidin-1-ylbutanoic acid(SALTDATA: HCl)
• pyrrolidine-1-butyric acid
• 4-Pyrrolidin-1-yl-butyric acid
• 4-pyrrolidinylbutanoic acid
• 1-Pyrrolidinebutanoic acid
• Einecs 287-930-2
• +Expand

• MDL： MFCD06208033
• InChIKey： NYSUFKYXLDNHQN-UHFFFAOYSA-N
• Inchi： 1S/C8H15NO2/c10-8(11)4-3-7-9-5-1-2-6-9/h1-7H2,(H,10,11)
• SMILES： N1(CCCC(O)=O)CCCC1

Computed Properties

• Exact Mass: 157.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 157.110279
• Heavy Atom Count: 11
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 0.88490
• PSA: 40.54000
• Refractive Index: 1.5
• Boiling Point: 257.3°C at 760 mmHg
• Flash Point: 109.4°C
• Density: 1.099

4-(Pyrrolidin-1-yl)butanoic acid Security Information

4-(Pyrrolidin-1-yl)butanoic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%